Amidinoproline
Overview
Description
Amidinoproline is a compound with the molecular formula C6H11N3O2 . It is also known by other names such as 1-Carbamimidoyl-L-proline and L-Proline, 1-[(E)-aminoiminomethyl]- .
Molecular Structure Analysis
Amidinoproline has a molecular weight of 157.170 Da and a monoisotopic mass of 157.085129 Da . It has a defined stereo center .Physical And Chemical Properties Analysis
Amidinoproline appears as a white solid and is soluble in water . It has a stable structure .Scientific Research Applications
Anticonvulsant Activity
Amide and Urea Derivatives of Tetramethylcyclopropanecarboxylic Acid : These derivatives have been prepared to discover compounds with potential clinical use. They have shown significant anticonvulsant activity, indicating potential as novel central nervous system active drugs with broad-spectrum antiepileptic activity (Sobol, Bialer, & Yagen, 2004).
Antiallodynic and Anticonvulsant Activity of Novel Amide and Urea Derivatives : Certain amide and urea derivatives of valproic acid analogues have shown high potency as antineuropathic pain compounds, suggesting their potential as future drugs for neuropathic pain treatment (Kaufmann, Bialer, Shimshoni, Devor, & Yagen, 2009).
Antimicrobial Properties
- Antibacterial Activities of Poly(amidoamine) Dendrimers : Amino-terminated poly(amidoamine) (PAMAM) dendrimers have shown high toxicity to Gram-negative pathogens like Pseudomonas aeruginosa, highlighting their potential as antimicrobial agents (Calabretta, Kumar, McDermott, & Cai, 2007).
Neuropathic Pain Management
- Efficacy of Antiepileptic Isomers in Neuropathic Pain : Isomers of valproic acid and their amides have been studied for their potential in treating neuropathic pain, showing promising results in comparison to existing treatments (Winkler, Blotnik, Shimshoni, Yagen, Devor, & Bialer, 2005).
Drug Delivery Enhancement
- Effect of Poly(amidoamine) Dendrimer on Skin Permeation of Drugs : Studies have shown that PAMAM dendrimers can enhance the skin permeation of drugs like 5-fluorouracil, indicating their potential in improving drug delivery through the skin (Venuganti & Perumal, 2008).
Safety and Hazards
properties
IUPAC Name |
(2S)-1-carbamimidoylpyrrolidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3O2/c7-6(8)9-3-1-2-4(9)5(10)11/h4H,1-3H2,(H3,7,8)(H,10,11)/t4-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXPRYJHVDMWTMA-BYPYZUCNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=N)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](N(C1)C(=N)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00188892 |
Source
|
| Record name | Amidinoproline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00188892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Amidinoproline | |
CAS RN |
35404-57-0 |
Source
|
| Record name | Amidinoproline | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035404570 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Amidinoproline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00188892 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | AMIDINOPROLINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4EIW83811H | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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